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Compound of Interest

Compound Name: Xenon-135

Cat. No.: B1198187

This technical support center provides researchers, scientists, and drug development
professionals with essential information, troubleshooting guides, and frequently asked
guestions regarding the mitigation of Xenon-135 (135Xe) poisoning in nuclear reactors.

Frequently Asked Questions (FAQS)

Q1: What is Xenon-135 poisoning in the context of a nuclear reactor?

Al: Xenon-135, an isotope of xenon, is the most powerful known neutron-absorbing nuclear
poison, with a significant impact on nuclear reactor operation.[1][2] "Xenon poisoning" refers to
the process where the accumulation of 135Xe in a reactor core absorbs neutrons, thereby
reducing the reactor's reactivity and power output.[3] This phenomenon can sometimes make it
difficult to restart a reactor after a shutdown.[1]

Q2: How is Xenon-135 produced in a reactor?

A2: Xenon-135 is a fission product, primarily generated through the decay of lodine-135 (13°I).
[1][3] The decay chain is as follows: Tellurium-135 (produced from fission) rapidly decays into
135],[4][5] Then, 135, with a half-life of 6.58 hours, decays into 13>Xe.[1] A small amount of 135Xe

(about 5%) is also produced directly from fission.[4][6]
Q3: How is Xenon-135 removed from the reactor core?

A3: There are two primary mechanisms for the removal of 13>Xe from a reactor core:
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» Neutron Capture (Burnout): 135Xe has a very large neutron absorption cross-section,
meaning it readily captures neutrons.[4] This process transmutes it into Xenon-136 (13¢Xe),
which is a stable isotope and a very weak neutron absorber.[2][7]

o Radioactive Decay: 13°Xe is radioactive and decays to Cesium-135 (*3>Cs) with a half-life of
approximately 9.1 hours.[1][4]

Q4: What is the "iodine pit" or "xenon pit"?

A4: The "iodine pit" refers to a transient increase in 135Xe concentration after a significant
reduction in reactor power or a complete shutdown.[4] When the reactor power drops, the rate
of 135Xe burnout by neutron capture decreases significantly. However, the 135] that has
accumulated continues to decay into 13°Xe, causing its concentration to rise.[4] This buildup of
135Xe can lead to a state where there is insufficient reactivity to restart the reactor, a condition
known as being "poisoned out".[1] The peak concentration of 13>Xe typically occurs about 10 to
11 hours after shutdown.[8]

Q5: What are xenon oscillations?

A5: Xenon oscillations are periodic fluctuations in local power and 13>Xe concentration within
different regions of the reactor core.[9][10] These oscillations can occur in large reactors with
high neutron flux.[9][10] An initial power asymmetry can lead to an imbalance in 33| production
and 135Xe burnout, causing power to shift from one part of the core to another.[1][10]

Troubleshooting Guides

Problem 1: Unexpected drop in reactor power during steady-state operation.

e Question: My reactor power is decreasing even though the control rods have not been
moved. Could this be related to Xenon-135?

e Answer: Yes, this could be an indication of the onset of a xenon oscillation, particularly in
large, high-flux reactors.[9][10] A localized increase in 13>Xe concentration can depress the
local neutron flux and power. This can then induce a shift in power to another region of the
core. Monitor the axial and radial flux distribution for signs of an oscillation.

Problem 2: Inability to restart the reactor after a shutdown.
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e Question: | shut down the reactor several hours ago and now | cannot achieve criticality,
even with the control rods fully withdrawn. What is happening?

e Answer: You are likely experiencing a "xenon-precluded start-up” or are in the "iodine pit".[1]
After shutdown, the concentration of 13>Xe increases significantly due to the decay of the
accumulated 135, reaching a peak approximately 10-11 hours later.[4][8] This high
concentration of neutron-absorbing 13°Xe makes it impossible to restart the reactor until it
has decayed away sufficiently. The period during which the reactor cannot be started is
called the "xenon dead time".[1]

Problem 3: Power level is oscillating in different parts of the core.

e Question: My core power is stable overall, but my axial flux detectors are showing significant
and periodic variations between the top and bottom of the core. What should | do?

o Answer: This indicates the presence of axial xenon oscillations.[9] To mitigate these,
carefully planned control rod movements are necessary. The general strategy is to insert
control rods into the region of the core where the power is highest to suppress the local
reaction rate and then withdraw them as the power begins to shift to the other end of the
core. This must be done carefully to avoid exacerbating the oscillation. Monitoring the axial
flux difference is crucial for managing these oscillations.[9]

Data Presentation

Table 1: Nuclear Properties of Key Isotopes
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Experimental Protocols

Protocol 1: Managing Reactor Shutdown to Minimize Xenon Poisoning Effects

Controlled Power Reduction: Instead of a rapid shutdown (SCRAM), if possible, gradually
reduce the reactor power over a period of several hours. This allows for some burnout of the
newly produced 13>Xe and reduces the peak of the subsequent xenon transient.

Flux Shaping: Prior to shutdown, if the reactor design allows, manipulate control rods to
flatten the neutron flux profile across the core. This can help to create a more uniform
distribution of 135 and subsequently 13>Xe, potentially reducing the severity of spatial
oscillations after shutdown.

Post-Shutdown Monitoring: Continuously monitor the core reactivity and estimated 13°Xe
concentration after shutdown. This data is crucial for predicting the end of the "xenon dead
time" and planning for a successful restart.

Restart Procedure: Once the 13°Xe has decayed sufficiently, the reactor can be restarted.
This will require withdrawing control rods to compensate for the remaining xenon poisoning.
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As the power level increases, the accumulated 13>Xe will begin to burn out, leading to a
positive reactivity insertion that must be managed by re-inserting control rods to maintain the
desired power level.[1]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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